1-[(2-methyl-5-nitrophenyl)sulfonyl]-1H-imidazole

• IUPAC Name: 1-(2-methyl-5-nitrophenyl)sulfonylimidazole
• InChI: InChI=1S/C10H9N3O4S/c1-8-2-3-9(13(14)15)6-10(8)18(16,17)12-5-4-11-7-12/h2-7H,1H3
• InChI Key: MCLKNNKGKAKBNG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)[N+](=O)[O-])S(=O)(=O)N2C=CN=C2
• Molecular Formula: C10H9N3O4S
• Molecular Weight: 267.26 g/mol

Description

“1-[(2-methyl-5-nitrophenyl)sulfonyl]-1H-imidazole” is a chemical compound. It is a type of sulfone derivative, which is a class of organic compounds known for their wide spectrum of biological activities.

Synthesis Analysis

The synthesis of sulfone derivatives like “1-[(2-methyl-5-nitrophenyl)sulfonyl]-1H-imidazole” involves the use of spectroscopic data (IR, 1H- and 13C-NMR) and elemental analyses. A series of new sulfone compounds containing 1,3,4-oxadiazole moieties were synthesized.

Molecular Structure Analysis

The molecular structure of “1-[(2-methyl-5-nitrophenyl)sulfonyl]-1H-imidazole” was confirmed by spectroscopic data (IR, 1H- and 13C-NMR) and elemental analyses. The InChI code for this compound is 1S/C11H14N2O4S/c1-9-4-5-10 (13 (14)15)8-11 (9)18 (16,17)12-6-2-3-7-12/h4-5,8H,2-3,6-7H2,1H3.

Physical And Chemical Properties Analysis

The physical and chemical properties of “1-[(2-methyl-5-nitrophenyl)sulfonyl]-1H-imidazole” include a molecular weight of 270.31.

Scientific Research Applications

Inhibition of Aldehyde Dehydrogenase

One notable application of a related compound, 2-methyl-4-nitro-1-(4-nitrophenyl)imidazole (nitrefazole), is its strong and long-lasting inhibition of aldehyde dehydrogenase. This enzyme plays a crucial role in the metabolism of alcohol. The synthesis and detailed NMR studies of nitrefazole and its isomers have been conducted to understand its structural properties and inhibitory effects (Klink, Pachler, & Gottschlich, 1985).

Antibacterial Activity

A series of 5-substituted 1-methyl-4-nitro-1H-imidazole derivatives, including 1-methyl-4-nitro-5-(phenylsulfonyl)-1H-imidazole, exhibited potent in vitro antibacterial activity against a range of microorganisms like Staphylococcus aureus and Bacillus subtilis. These compounds demonstrated significant effectiveness against Gram-positive bacteria, highlighting their potential as antibacterial agents (Letafat et al., 2008).

Coordination Chemistry

Research involving 1-[(4-methylphenyl)sulfonyl]-2-(2-pyridyl)-2,3-dihydro-1H-benzo[d]imidazole has contributed to the field of coordination chemistry. These compounds have been synthesized and characterized, providing insights into their potential for forming complex structures with metals like nickel. This research has implications for developing new materials and catalysts (Bermejo et al., 2000).

Novel Synthetic Approaches

Innovative synthetic methods have been developed for creating new 4-substituted-5-nitroimidazole compounds. These methods have expanded the range of available nitroimidazole derivatives, offering new possibilities for pharmaceutical and chemical research (Crozet et al., 2002).

Structural Analysis

Structural analyses of compounds like 2-[2-methyl-5-nitro-4-(phenylsulfonylmethyl)imidazol-1-yl]ethanol have provided valuable insights into the arrangement and interactions of various substituent groups. Such studies are crucial for understanding the chemical properties and potential applications of these compounds (Crozet et al., 2002).

Genetics of Antibiotic Resistance

The genetic mechanisms behind the resistance of certain bacteria to nitroimidazole antibiotics have been studied. Understanding the genetics of resistance helps in developing more effective antibiotics and treatments (Reysset, Su, & Sebald, 1993).

Antifungal and Genotoxic Properties

Research on 1-methyl-1H-imidazole derivatives has explored their antifungal and genotoxic properties. These studies contribute to the development of new antifungal agents and help understand their potential side effects (Zani et al., 1995).

Future Directions

The future directions for “1-[(2-methyl-5-nitrophenyl)sulfonyl]-1H-imidazole” could involve further exploration of its biological activities and potential applications. Sulfone derivatives such as this compound can be used as possible lead compounds for the development of potential agrochemicals.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

2.36 g of 5-nitro-2-methyl-phenylsulfonyl chloride (0.01 mol) and 1.36 g of imidazole (0.02 mol) were dissolved in 15 ml of pyridine, and the mixture was stirred at 50° C. for 3 hours to react. After the reaction, the reaction mixture was poured into water, and extracted with chloroform. The chloroform layer was washed with water and dehydrated. Evaporation of chloroform gave 1.70 g of 1-(5-nitro-2-methyl-phenylsulfonyl)-imidazole of the m.p. 119°-120° C.